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Compound of Interest

Compound Name: 3-Fluoro-2-methyl-5-nitropyridine

Cat. No.: B13659571

Get Quote

Part 1: Chemical Identity & Strategic Importance[1]
The Compound at a Glance
3-Fluoro-2-methyl-5-nitropyridine is a highly specialized heterocyclic building block used

primarily in the synthesis of pharmaceutical active ingredients (APIs).[1][2] Its structural

uniqueness lies in the "push-pull" electronic nature of the pyridine ring: the electron-

withdrawing nitro group at the 5-position and the electron-donating methyl group at the 2-

position, modulated by the steric and electronic influence of the fluorine atom at the 3-position.

Unlike its isomer 2-fluoro-3-methyl-5-nitropyridine, where the fluorine is highly labile to

nucleophilic aromatic substitution (SNAr), the fluorine in this compound is at the 3-position

(meta to the nitrogen), rendering it significantly more stable. This stability makes it an ideal

scaffold for reactions targeting the nitro group (reduction) or the methyl group

(oxidation/halogenation) without compromising the fluorinated core.

Identification Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13659571#bc-rfq
https://www.benchchem.com/product/b13659571/docs?utm_src=pdf-body#technical-safety-application-guide-3-fluoro-2-methyl-5-nitropyridine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148553/
https://www.rsc.org/suppdata/md/c3/c3md00014a/c3md00014a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13659571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name 3-Fluoro-2-methyl-5-nitropyridine

CAS Number 1806428-76-1

Molecular Formula C₆H₅FN₂O₂

Molecular Weight 156.11 g/mol

SMILES Cc1nc(cn(c1F)[O-])

Physical State
Crystalline Solid (Low melting point likely; often

yellow/pale brown)

Solubility
Soluble in DMSO, Methanol, DCM, Ethyl

Acetate; Poorly soluble in water.

Part 2: Hazard Profiling & Risk Assessment
GHS Classification (Derived & Analog-Based)
Note: While specific toxicological data for this isomer is limited, the following classification is

derived from Structure-Activity Relationships (SAR) of analogous nitropyridines (e.g., 3-fluoro-

2-nitropyridine).
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Hazard Category GHS Code Hazard Statement Mechanistic Insight

Acute Toxicity (Oral) H302
Harmful if swallowed.

[3]

Nitro-aromatics can

interfere with oxygen

transport

(methemoglobinemia

risk) and cellular

respiration.

Skin Irritation H315
Causes skin irritation.

[4]

Pyridine bases are

lipophilic and

penetrate the stratum

corneum, causing

local inflammation.

Eye Irritation H319
Causes serious eye

irritation.[4]

Nitrogenous bases

are inherently irritating

to mucous

membranes.

STOT - SE H335
May cause respiratory

irritation.[3]

Dust or vapor

inhalation triggers

upper respiratory tract

inflammation.

Critical Risk Analysis
Thermal Instability: The nitro group (-NO₂) confers potential energetic instability. While not a

primary explosive, nitropyridines can decompose violently if heated under confinement or

subjected to adiabatic shock.

Skin Absorption: Pyridine derivatives often possess high skin permeability. The presence of

the fluorine atom increases lipophilicity, potentially enhancing dermal absorption rates

compared to non-fluorinated analogs.

Reactivity: The methyl group at C2 is activated. In the presence of strong bases,

deprotonation can occur, leading to exothermic condensations.
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Part 3: Advanced Handling Protocols
Engineering Controls & PPE
This compound requires a Level 2 Containment strategy. Do not handle on an open benchtop.

Respiratory: Work strictly within a certified chemical fume hood. If handling powders outside

a hood (e.g., weighing), use a NIOSH N95 or P100 respirator.

Dermal: Double-gloving is recommended.

Inner Glove: Nitrile (4 mil).

Outer Glove: Nitrile (minimum 5 mil) or Neoprene.

Rationale: Fluorinated pyridines can permeate standard latex rapidly.

Ocular: Chemical splash goggles. Face shield required if working with quantities >5g or

during exothermic additions.

Safe Handling Workflow
The following diagram outlines the logical decision tree for handling this compound safely in a

research setting.
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Emergency Path

Start: Handling 3-Fluoro-2-methyl-5-nitropyridine

Check Storage: 2-8°C (Cold Chain)

Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

Transfer to Fume Hood

Weighing Procedure:
Avoid Dust Generation

Dissolution:
Add Solvent (DCM/MeOH) Slowly

Reaction Setup:
Inert Atmosphere (N2/Ar)

Disposal:
Segregated Organic Waste (Halogenated)

Spill Detected

Absorb with Vermiculite -> Seal

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) flow for handling fluorinated nitropyridines.
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Experimental Protocol: Reduction to Amine
A common application is reducing the nitro group to an amine (3-Fluoro-2-methyl-5-

aminopyridine).

Method: Iron/Ammonium Chloride Reduction (Mild & Selective)

Setup: 3-neck round bottom flask with reflux condenser and mechanical stirrer.

Solvent: Ethanol:Water (3:1 ratio).

Reagents:

1.0 eq 3-Fluoro-2-methyl-5-nitropyridine.

5.0 eq Iron powder (fine mesh).

3.0 eq Ammonium Chloride (NH₄Cl).

Procedure:

Dissolve substrate in Ethanol/Water.

Add NH₄Cl and Iron powder.

Heat to reflux (approx. 70-80°C) for 2-4 hours. Monitor by LCMS (Disappearance of Nitro

peak M+, Appearance of Amine peak M-30+2).

Safety Note: This reaction is exothermic.[5] The induction period can be deceptive; do not

overheat initially.

Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate.[1] Neutralize

with NaHCO₃ and extract with Ethyl Acetate.

Part 4: Emergency Response & Toxicology
First Aid Measures
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Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen. Alert:

Nitropyridines can cause delayed respiratory edema.

Skin Contact: Wash with polyethylene glycol 400 (PEG 400) if available, followed by soap

and water. PEG is superior for removing lipophilic aromatics.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Ingestion: Rinse mouth. Do NOT induce vomiting.

Fire Fighting
Extinguishing Media: Water spray, Dry chemical, CO₂, or Alcohol-resistant foam.

Specific Hazards: Emits toxic fumes under fire conditions: Carbon oxides (COx), Nitrogen

oxides (NOx), and Hydrogen Fluoride (HF).

Firefighter PPE: Self-Contained Breathing Apparatus (SCBA) is mandatory due to HF

generation.

Synthetic Utility Pathway
Understanding the downstream utility helps justify the risk.

3-Fluoro-2-methyl-
5-nitropyridine

3-Fluoro-2-methyl-
5-aminopyridine

(Kinase Inhibitor Core)

Reduction
(Fe/NH4Cl or H2/Pd)

3-Fluoro-5-nitro-
picolinic acid

(Scaffold)

Oxidation of Methyl
(KMnO4/SeO2)

Click to download full resolution via product page

Figure 2: Primary synthetic divergence points for drug discovery applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic
Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]

2. rsc.org [rsc.org]

3. 2-Fluoro-3-methyl-5-nitropyridine | C6H5FN2O2 | CID 12408184 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. tcichemicals.com [tcichemicals.com]

5. 3-Fluoro-5-methyl-2-nitrophenol | Benchchem [benchchem.com]

6. 3-Fluoro-2-nitropyridine | C5H3FN2O2 | CID 2762802 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. CAS Common Chemistry [commonchemistry.cas.org]

To cite this document: BenchChem. [Technical Safety & Application Guide: 3-Fluoro-2-
methyl-5-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13659571/docs#technical-safety-application-guide-3-
fluoro-2-methyl-5-nitropyridine]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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